Cas no 62609-34-1 (bicyclo[4.1.0]heptane-1-carbaldehyde)

• Product Name: bicyclo[4.1.0]heptane-1-carbaldehyde
• CAS No: 62609-34-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24675137
• CID: 4076794
• PubChem ID: 15856650
• Update Time: 2025-05-25

bicyclo[4.1.0]heptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-1-carboxaldehyde
• bicyclo[4.1.0]heptane-1-carbaldehyde
• EN300-255859
• Bicyclo(4.1.0)heptane-1-carbaldehyde
• 990-497-9
• MCA60934
• (+/-)-Bicyclo[4.1.0]heptane-1-carbaldehyde
• MZICKPWWWFMEFY-UHFFFAOYSA-N
• SCHEMBL8679204
• 62609-34-1
• Z1511761211

• MDL： MFCD24675137
• Inchi： 1S/C8H12O/c9-6-8-4-2-1-3-7(8)5-8/h6-7H,1-5H2
• InChI Key： MZICKPWWWFMEFY-UHFFFAOYSA-N
• SMILES： O=CC12CCCCC1C2

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on bicyclo[4.1.0]heptane-1-carbaldehyde

Bicyclo[4.1.0]Heptane-1-Carbaldehyde: A Comprehensive Overview

Bicyclo[4.1.0]heptane-1-carbaldehyde, also known by its CAS number 62609-34-1, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its bicyclic structure and aldehyde functional group, has garnered attention due to its versatile properties and potential for advanced chemical synthesis.

The structure of bicyclo[4.1.0]heptane-1-carbaldehyde consists of a bicyclo framework with seven-membered rings, providing it with exceptional stability and reactivity. The aldehyde group at the 1-position plays a crucial role in its chemical behavior, enabling it to participate in a wide range of reactions such as condensations, oxidations, and reductions. Recent studies have highlighted its potential as a key intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable advancements involving bicyclo[4.1.0]heptane-1-carbaldehyde is its application in drug discovery programs targeting specific biological pathways. Researchers have explored its ability to act as a building block for creating bioactive compounds with enhanced pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be utilized to construct novel scaffolds for kinase inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its role in drug development, bicyclo[4.1.0]heptane-1-carbaldehyde has found applications in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its rigid bicyclic structure contributes to the formation of robust polymer networks with improved mechanical properties. A recent breakthrough reported in Nature Communications highlighted its use as a monomer for producing high-performance polyurethanes, which exhibit superior thermal stability and mechanical resilience.

The synthesis of bicyclo[4.1.0]heptane-1-carbaldehyde has also seen significant improvements in recent years, driven by the demand for efficient and sustainable chemical processes. Traditional methods involving multi-step reactions have been replaced by modern methodologies that leverage catalytic asymmetric synthesis and microwave-assisted techniques to achieve higher yields and better selectivity.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis pathways have been thoroughly investigated to align with green chemistry principles. Studies conducted by leading research institutions have shown that under controlled conditions, bicyclo[4.1.]heptane-1-carbaldehyde can be produced using renewable feedstocks and energy-efficient processes, reducing its environmental footprint significantly.

In conclusion, bicyclo[4.]heptane-1-carbaldehyde stands as a testament to the ongoing advancements in organic chemistry and materials science.
Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool for developing innovative solutions across multiple industries.
As research continues to uncover new applications and optimized synthesis routes,
this compound is poised to play an even more pivotal role in shaping the future of chemical innovation.